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Abstract
Potassium guaiacolsulfonate hemihydrate, identified by CAS number 78247-49-1, is an

established expectorant widely utilized in pharmaceutical formulations to alleviate cough and

chest congestion.[1][2][3] This technical guide provides a comprehensive overview of its

chemical and physical properties, synthesis, mechanism of action, and analytical

methodologies. The information is curated to support research and development activities,

offering detailed experimental protocols and quantitative data to facilitate further investigation

and application of this compound.

Chemical and Physical Properties
Potassium guaiacolsulfonate hemihydrate is a white to slightly yellow crystalline powder.[4]

It is the hemihydrate of the potassium salt of guaiacolsulfonic acid, an aromatic sulfonic acid.[5]

[6] The compound is soluble in water and also soluble in ethanol and glycerol.[4]

Table 1: Physicochemical Properties of Potassium Guaiacolsulfonate Hemihydrate
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Property Value Reference

CAS Number 78247-49-1 [7]

Molecular Formula C₇H₇KO₅S·0.5H₂O [4][8]

Molecular Weight 251.30 g/mol [1]

Appearance
White to slightly yellow

crystalline powder
[4]

Solubility
Soluble in water, ethanol, and

glycerol
[4]

Water Content Between 3.0% and 6.0% [9]

Synthesis
The synthesis of potassium guaiacolsulfonate hemihydrate typically involves the sulfonation

of guaiacol (2-methoxyphenol).[10] A general synthetic pathway is outlined below.

Experimental Protocol: Synthesis of Potassium
Guaiacolsulfonate Hemihydrate
A common method for the preparation of potassium guaiacolsulfonate involves the reaction of

guaiacol with a sulfonating agent, followed by neutralization with a potassium salt.[4]

Sulfonation: Guaiacol is reacted with a sulfonating agent such as sulfonyl chloride.[4] The

reaction conditions, including solvent and temperature, are critical for directing the

sulfonation to the desired position on the aromatic ring.[4]

Neutralization: The resulting guaiacolsulfonic acid is then neutralized with potassium

carbonate to form the potassium salt.[4]

Purification: The product, potassium guaiacolsulfonate, is then isolated and purified, often

through recrystallization, to yield the hemihydrate form.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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